2-[1-(Hydroxymethyl)propyl]isoindoline-1,3-dione

• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 2-(1-hydroxybutan-2-yl)isoindole-1,3-dione
• InChI: InChI=1S/C12H13NO3/c1-2-8(7-14)13-11(15)9-5-3-4-6-10(9)12(13)16/h3-6,8,14H,2,7H2,1H3
• InChI Key: IBGZCJUHWHWXSL-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)N1C(=O)C2=CC=CC=C2C1=O

Description

2-[1-(Hydroxymethyl)propyl]isoindoline-1,3-dione is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

17.83 Gms. (0.2 mole) of 2-aminobutan-1-ol was added, with stirring, to a suspension of 29.62 gms. (0.2 mole) of phthalic anhydride in 90 mls. of isopropanol. The resulting mixture was refluxed for 18 hours. Thereafter, the isopropanol was distilled off under reduced pressure and the residue was distilled to give 38.1 gms. (yield 87%) of 2-phthalimidobutan-1-ol as a colourless viscous oil. (boiling point = 170° to 172°C./1 mm. Hg.)